Cas no 1219976-40-5 (3-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride)

• Product Name: 3-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride
• CAS No: 1219976-40-5
• MF: C₁₆H₂₆ClNO
• MW: 283.836743831635
• CID: 4687449
• Update Time: 2025-06-09

3-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Isopropyl-3-methylphenoxy)methyl]piperidine hydrochloride
• 3-((4-Isopropyl-3-methylphenoxy)methyl)piperidine hydrochloride
• 3-[(4-Isopropyl-3-methylphenoxy)methyl]piperidinehydrochloride
• 3-(4-isopropyl-3-methylphenoxymethyl)piperidine hydrochloride
• 3-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride

• Inchi： 1S/C16H25NO.ClH/c1-12(2)16-7-6-15(9-13(16)3)18-11-14-5-4-8-17-10-14;/h6-7,9,12,14,17H,4-5,8,10-11H2,1-3H3;1H
• InChI Key： BBESXQVGGISAQN-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=C(C)C=1)C(C)C)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 241
• Topological Polar Surface Area: 21.3

Additional information on 3-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride

Research Brief on 3-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride (CAS: 1219976-40-5): Recent Advances and Applications

3-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride (CAS: 1219976-40-5) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and biomedical fields. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic potential. The compound's unique structural features and biological activity make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the compound's role as a modulator of specific neurotransmitter systems, particularly in the central nervous system (CNS). Research indicates that 3-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride exhibits affinity for certain receptor subtypes, suggesting its potential utility in treating neurological and psychiatric disorders. For instance, preclinical trials have demonstrated its efficacy in animal models of anxiety and depression, with minimal adverse effects. These findings underscore the compound's potential as a novel therapeutic agent.

In addition to its CNS applications, recent investigations have explored the compound's anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that 3-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride can inhibit the production of pro-inflammatory cytokines and modulate pain pathways. These effects are believed to be mediated through its interaction with specific molecular targets, such as G-protein-coupled receptors (GPCRs) and ion channels. Such properties make it a candidate for the development of new treatments for chronic inflammatory conditions and pain management.

The synthesis and optimization of 3-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic profiles and enhanced selectivity for target receptors. Structure-activity relationship (SAR) studies have provided valuable insights into the molecular modifications that can enhance the compound's efficacy and reduce off-target effects. These developments are critical for the transition from preclinical research to clinical trials.

Despite the promising findings, challenges remain in the development of 3-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Additionally, rigorous clinical trials are required to validate its safety and efficacy in humans. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be essential to overcome these hurdles and bring this compound to market.

In conclusion, 3-(4-Isopropyl-3-methylphenoxy)methylpiperidinehydrochloride (CAS: 1219976-40-5) represents a promising avenue for drug discovery, with potential applications in neurology, psychiatry, and pain management. Continued research and development efforts are needed to fully realize its therapeutic potential and address the remaining challenges. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing this compound toward clinical application.